Cas no 1251710-40-3 (3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea)

• Product Name: 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea
• CAS No: 1251710-40-3
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• CID: 6016665
• PubChem ID: 52417483
• Update Time: 2025-05-19

3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea
• VU0531945-1
• 1-(5-cyano-1,3-thiazol-2-yl)-3-(4-methoxyphenyl)urea
• 1251710-40-3
• F6097-0012
• AKOS024531951
• 1-(5-cyanothiazol-2-yl)-3-(4-methoxyphenyl)urea

• Inchi： 1S/C12H10N4O2S/c1-18-9-4-2-8(3-5-9)15-11(17)16-12-14-7-10(6-13)19-12/h2-5,7H,1H3,(H2,14,15,16,17)
• InChI Key： FNIZJJOHYGCYCV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CN=C1NC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 274.05244675g/mol
• Monoisotopic Mass: 274.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Additional information on 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea

Introduction to 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea (CAS No. 1251710-40-3)

3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1251710-40-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its thiazole and urea moieties, contribute to its unique pharmacological profile, which has been explored in various preclinical and clinical studies.

The thiazole ring is a heterocyclic structure that is widely recognized for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable scaffold in drug design. In 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea, the cyano group attached to the thiazole ring introduces additional functionality, enhancing its potential for biological interactions. This modification can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The urea moiety in the compound's structure is another critical feature that contributes to its pharmacological activity. Urea-based compounds are well-documented for their role as kinase inhibitors, particularly in the treatment of cancer and inflammatory diseases. The presence of a 4-methoxyphenyl group further modifies the electronic properties of the urea moiety, potentially affecting its binding mode to biological targets. This combination of structural elements makes 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea a versatile molecule with multiple therapeutic implications.

Recent research has highlighted the potential of this compound in addressing various diseases. Studies have demonstrated that derivatives of thiazole and urea exhibit inhibitory effects on enzymes such as kinases and proteases, which are often overexpressed in pathological conditions like cancer. The cyano group in the thiazole ring has been shown to enhance the binding affinity of the compound to its target proteins, leading to more potent pharmacological effects. Additionally, the 4-methoxyphenyl group contributes to the compound's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies.

In clinical trials, 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea has shown promise in preclinical models of cancer and inflammation. Its ability to inhibit key signaling pathways involved in tumor growth and progression has made it a focus of interest for oncologists and pharmacologists. Furthermore, its potential role in modulating immune responses has been explored in studies related to autoimmune diseases. The compound's dual functionality as both an enzyme inhibitor and an immunomodulator positions it as a multifaceted therapeutic agent with broad applications.

The synthesis of 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are utilized to characterize the compound's structure and confirm its identity.

The pharmacokinetic properties of 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea have been thoroughly investigated to understand its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies are crucial for determining the appropriate dosage regimen and identifying potential side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates. This makes it a suitable candidate for further development into a therapeutic drug.

Future research directions for 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea include exploring its mechanisms of action at a molecular level and evaluating its efficacy in larger-scale clinical trials. Additionally, modifications to its structure may be investigated to enhance its pharmacological properties further. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound from preclinical development to market approval.

The significance of CAS No. 1251710-40-3 lies not only in its unique chemical structure but also in its potential to address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like 3-(5-cyano-1,3-thiazol-2-yl)-1-(4-methoxyphenyl)urea will play an increasingly important role in developing innovative therapies. The ongoing research efforts underscore the importance of investing in fundamental scientific exploration and translational medicine.